Cas no 130182-31-9 (imidazo[2,1-b][1,3]thiazole-5-carbaldehyde)

• Product Name: imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• CAS No: 130182-31-9
• MF: C₆H₄N₂OS
• MW: 152.173759460449
• MDL: MFCD14549677
• CID: 3160531
• PubChem ID: 337341
• Update Time: 2025-07-27

imidazo[2,1-b][1,3]thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• Z1255396944
• AT12772
• Imidazo[2,1-b]thiazole-5-carboxaldehyde
• DTXSID601278311
• FFA18231
• MFCD14549677
• AKOS015948661
• imidazo[2,1-b]thiazole-5-carbaldehyde
• SY387194
• NSC355031
• 130182-31-9
• NSC-355031
• SCHEMBL7331691
• EN300-176338

• MDL： MFCD14549677
• Inchi： 1S/C6H4N2OS/c9-4-5-3-7-6-8(5)1-2-10-6/h1-4H
• InChI Key： FLDROJNUHIOZBM-UHFFFAOYSA-N
• SMILES： S1C=CN2C(C=O)=CN=C12

Computed Properties

• Exact Mass: 152.00443393Da
• Monoisotopic Mass: 152.00443393Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazothiazoles

Additional information on imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

Properties and Applications of Imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS No. 130182-31-9)

Imidazo[2,1-b][1,3]thiazole-5-carbaldehyde, with the chemical identifier CAS No. 130182-31-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazothiazole class, a structural motif known for its broad spectrum of biological activities. The presence of a carbaldhyde functional group at the 5-position of the imidazothiazole core enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The imidazothiazole scaffold is a fused ring system consisting of an imidazole ring connected to a thiazole ring. This structural feature imparts unique electronic and steric properties to the molecule, which can be exploited in drug design. The CAS No. 130182-31-9 registration confirms its identity and purity standards, ensuring reliability for research and development purposes.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their potential as pharmacophores. Imidazo[2,1-b][1,3]thiazole-5-carbaldehyde has been extensively studied for its pharmacological properties. One of the most compelling areas of research is its role as a precursor in the synthesis of bioactive molecules targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit antimicrobial and anti-inflammatory activities.

The carbaldhyde group in imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS No. 130182-31-9) is particularly significant because it can participate in condensation reactions with amines or hydrazines to form Schiff bases. These Schiff bases have been explored for their anticancer properties. Recent research has demonstrated that certain derivatives can inhibit the growth of tumor cells by interfering with key signaling pathways involved in cell proliferation and survival.

Moreover, the structural versatility of imidazo[2,1-b][1,3]thiazole-5-carbaldehyde allows for modifications at various positions, enabling the development of libraries of compounds with tailored biological activities. This flexibility has made it a popular choice for high-throughput screening campaigns aimed at identifying novel drug candidates.

Another area where this compound has shown promise is in the field of neurology. Preliminary studies suggest that derivatives of imidazo[2,1-b][1,3]thiazole-5-carbaldehyde may have neuroprotective effects by modulating neurotransmitter systems. This is particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS No. 130182-31-9) typically involves multi-step organic reactions starting from readily available precursors. The key steps often include cyclization reactions to form the imidazothiazole core followed by functionalization at the 5-position to introduce the carbaldhyde group. Advances in synthetic methodologies have improved the efficiency and yield of these reactions, making it more feasible to produce this compound on a larger scale.

In conclusion, imidazo[2,1-b][1,3]thiazole-5-carbaldehyde represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features and reactivity make it a valuable building block for developing new drugs targeting various diseases. As research continues to uncover new biological activities and synthetic strategies, the potential uses for this compound are likely to expand further.